Cas no 38318-63-7 (2-Butenedioicacid, 2-iodo-, 1,4-diethyl ester, (2Z)-)

2-Butenedioicacid, 2-iodo-, 1,4-diethyl ester, (2Z)- structure
38318-63-7 structure
Product Name:2-Butenedioicacid, 2-iodo-, 1,4-diethyl ester, (2Z)-
CAS No:38318-63-7
MF:C8H11IO4
MW:298.075015306473
CID:323790
PubChem ID:5359100
Update Time:2025-04-19

2-Butenedioicacid, 2-iodo-, 1,4-diethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioicacid, 2-iodo-, 1,4-diethyl ester, (2Z)-
    • diethyl (Z)-2-iodobut-2-enedioate
    • AC1NSDP8
    • diethyl iodo-fumarate
    • Ethyl-jodfumarat
    • NSC296517
    • Diethyl iodofumarate
    • JIWZEOZISPXCRS-WAYWQWQTSA-N
    • 38318-63-7
    • 2-Butenedioic acid, 2-iodo-, diethyl ester, (Z)-
    • SCHEMBL4250561
    • SCHEMBL4250566
    • NSC 296517
    • NSC-296517
    • Inchi: 1S/C8H11IO4/c1-3-12-7(10)5-6(9)8(11)13-4-2/h5H,3-4H2,1-2H3/b6-5-
    • InChI Key: JIWZEOZISPXCRS-WAYWQWQTSA-N
    • SMILES: I/C(/C(=O)OCC)=C\C(=O)OCC

Computed Properties

  • Exact Mass: 297.96973
  • Monoisotopic Mass: 297.97021g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 1.43150
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent